N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanamine

• IUPAC Name: N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanamine
• InChI: InChI=1S/C11H15N3O2/c1-7-4-10(14-15-7)5-12-6-11-8(2)13-16-9(11)3/h4,12H,5-6H2,1-3H3
• InChI Key: LOXZZBVYHMMMGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNCC2=C(ON=C2C)C
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanamine, commonly known as DMOX, is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

DMOX has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs. DMOX has been found to have promising pharmacological properties, including antitumor, antiviral, and antimicrobial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of DMOX is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Studies have shown that DMOX can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which may be beneficial in the treatment of Alzheimer's disease and other cognitive disorders.
Biochemical and Physiological Effects
DMOX has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, it has also been found to have antioxidant and anti-inflammatory properties. Studies have also shown that DMOX can modulate the immune system and enhance the body's natural defenses against infection.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMOX in lab experiments is its versatility. It can be used in a variety of assays and tests, and its pharmacological properties make it a useful tool in drug development research. However, there are also some limitations to using DMOX. Its synthesis can be challenging, and it can be difficult to obtain in large quantities. Additionally, its potential toxicity and side effects must be carefully considered when using it in experiments.

Future Directions

There are many potential future directions for research on DMOX. One area of interest is in the development of new drugs based on its pharmacological properties. Researchers are also exploring its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders. Additionally, there is ongoing research into the synthesis and purification of DMOX, as well as its potential toxicity and side effects.
Conclusion
In conclusion, N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1-(5-methyl-1,2-oxazol-3-yl)methanamine, or DMOX, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. Its pharmacological properties make it a useful tool in drug development research, and its potential use in the treatment of various diseases is an area of ongoing research. While there are some limitations to using DMOX in lab experiments, its versatility and potential benefits make it a promising area of study for future research.

Synthesis Methods

The synthesis of DMOX involves the reaction of 3,5-dimethyl-4-chloromethyl-1,2-oxazole with 5-methyl-3-aminomethyl-1,2-oxazole in the presence of a base. This reaction results in the formation of DMOX, which can be purified through various techniques such as column chromatography and recrystallization.